Cas no 16299-22-2 (6-Methyl-4-phenylcoumarin)

6-Methyl-4-phenylcoumarin structure
6-Methyl-4-phenylcoumarin structure
Product Name:6-Methyl-4-phenylcoumarin
CAS No:16299-22-2
MF:C16H12O2
MW:236.265284538269
CID:904725
PubChem ID:616828
Update Time:2025-04-19

6-Methyl-4-phenylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-4-phenylcoumarin
    • 6-methyl-4-phenylchromen-2-one
    • 6-Methyl-4-phenylcou
    • 6-METHYL-4-PHENYLCOUMARIN,WHITE SOLID
    • 4-phenyl-6-methylcoumarin
    • 6-Methyl-4-phenyl-2H-1-benzopyran-2-one
    • 6-Methyl-4-phenyl-2H-chromen-2-one
    • 6-methyl-4-phenyl-chromen-2-one
    • 6-Methyl-4-phenyl-cumarin
    • KWOOQSLXFTYOTR-UHFFFAOYSA-N
    • 6-Methyl-4-phenyl-2H-chromen-2-one #
    • DB-307173
    • CBiol_000892
    • 16299-22-2
    • HS-4609
    • SCHEMBL1261825
    • ICCB4_000188
    • DTXSID80346978
    • Inchi: 1S/C16H12O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-10H,1H3
    • InChI Key: KWOOQSLXFTYOTR-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC=CC=2)C2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 236.08400
  • Monoisotopic Mass: 236.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 3.76840

6-Methyl-4-phenylcoumarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M326140-50mg
6-Methyl-4-phenylcoumarin
16299-22-2
50mg
$115.00 2023-05-17
TRC
M326140-100 mg
6-Methyl-4-phenylcoumarin
16299-22-2
100MG
120.00 2021-07-29
TRC
M326140-250 mg
6-Methyl-4-phenylcoumarin
16299-22-2
250MG
275.00 2021-07-29
TRC
M326140-500 mg
6-Methyl-4-phenylcoumarin
16299-22-2
500MG
525.00 2021-07-29
TRC
M326140-1 g
6-Methyl-4-phenylcoumarin
16299-22-2
1g
950.00 2021-07-29
TRC
M326140-100mg
6-Methyl-4-phenylcoumarin
16299-22-2
100mg
$ 150.00 2023-09-07
TRC
M326140-250mg
6-Methyl-4-phenylcoumarin
16299-22-2
250mg
$ 339.00 2023-09-07
TRC
M326140-500mg
6-Methyl-4-phenylcoumarin
16299-22-2
500mg
$643.00 2023-05-17
TRC
M326140-1g
6-Methyl-4-phenylcoumarin
16299-22-2
1g
$1160.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-394354-100 mg
6-Methyl-4-phenylcoumarin,
16299-22-2
100mg
¥2407.00 2023-06-01

6-Methyl-4-phenylcoumarin Production Method

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